(2R)-2-(4-Methoxybenzylamino)-propan-1-ol

• IUPAC Name: (2R)-2-[(4-methoxyphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C11H17NO2/c1-9(8-13)12-7-10-3-5-11(14-2)6-4-10/h3-6,9,12-13H,7-8H2,1-2H3/t9-/m1/s1
• InChI Key: JECRNIMUUGOGMJ-SECBINFHSA-N
• Canonical SMILES: CC(CO)NCC1=CC=C(C=C1)OC
• Isomeric SMILES: C[C@H](CO)NCC1=CC=C(C=C1)OC
• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol

Description

(2R)-2-(4-Methoxybenzylamino)-propan-1-ol is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Into a 250-mL 3-necked round-bottom flask, was placed a solution of (E)-2-(4-methoxybenzylideneamino)propan-1-ol (15 g, 77.72 mmol, 1.00 equiv) in methanol (150 mL). This was followed by the addition of NaBH4 (5.88 g, 155.56 mmol, 2.00 equiv) in several batches at −10-0° C. The resulting solution was stirred for 2 hs at −10-0° C. in an ice/salt bath. The resulting mixture was concentrated under vacuum and diluted with 200 mL of water. The resulting aqueous solution was extracted with 3×100 mL of ethyl acetate and the organic layers was combined and dried over anhydrous magnesium sulfate, concentrated under vacuum. This resulted in 11.1 g (73%) of 2-(4-methoxybenzylamino)propan-1-ol as a white solid.

Synthesis routes and methods II

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